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Compound of Interest

Compound Name: Epi-doramectin

Cat. No.: B15549266

Get Quote

An In-depth Guide to the CAS Number, Molecular Formula, and Scientific Context of an

Important Doramectin Epimer

This technical guide provides a comprehensive overview of epi-doramectin, a significant

epimer and metabolite of the broad-spectrum antiparasitic agent, doramectin. Designed for

researchers, scientists, and drug development professionals, this document details its chemical

identity, formation, and methods for its analysis and isolation, placing it within the broader

context of its parent compound.

Core Chemical and Physical Data
Epi-doramectin is primarily known as the C-2 epimer of doramectin.[1] It shares the same

molecular formula and mass as doramectin but differs in the stereochemical configuration at

the second carbon position. This subtle structural change can influence its biological activity

and pharmacokinetic profile.
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Parameter Value Reference

CAS Number 1987882-62-1 [2]

Molecular Formula C50H74O14 [1][2]

Molecular Weight 899.114 g/mol [2]

Synonyms 2-epi-doramectin [1]

Appearance White solid [1]

Solubility
Soluble in ethanol, methanol,

DMF, and DMSO
[1]

Formation and Occurrence
Epi-doramectin is not typically synthesized directly but arises as an impurity, degradation

product, or metabolite of doramectin.

Base-Catalyzed Isomerization: It is recognized as a base-catalyzed intermediate in the

decomposition of doramectin. This epimerization at the C-2 position is a reversible process,

though epi-doramectin can subsequently undergo an irreversible rearrangement to form the

isomeric alkene, Δ2-doramectin.[1]

Metabolism: Studies have identified epi-doramectin as a metabolite of doramectin in

animals. For instance, in pigs, epi-doramectin constituted 4.8% to 10.9% of the total drug-

related residues found in liver tissue.[3] The primary route of doramectin excretion is through

the feces, which contains both the unchanged parent drug and its metabolites.[3]

The general mechanism of epimerization can occur via two primary pathways: the formation of

an oxazol-5(4H)-one intermediate or through direct abstraction of the alpha-proton by a base,

followed by re-protonation.[4]
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Figure 1: Formation pathways of epi-doramectin.

Mechanism of Action (Predicted)
While there are no published reports on the specific biological activity of epi-doramectin, its

mechanism of action is predicted to be similar to that of doramectin and other avermectins.[1]

These compounds act as potent anthelmintics by targeting the parasite's nervous system.[5]

They are allosteric modulators of glutamate-gated chloride ion (GluCl) channels, which are

found in the nerve and muscle cells of invertebrates.[5] The binding of avermectins to these

channels leads to an increased influx of chloride ions, causing hyperpolarization of the

neuronal membrane. This results in the inhibition of neurotransmission, leading to a flaccid

paralysis and eventual death of the parasite.[5]
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Predicted Signaling Pathway of Epi-Doramectin

Epi-Doramectin

Glutamate-Gated
Chloride Channel (GluCl)

in Parasite Neuron

Binds and Activates

Increased Cl- Influx

Hyperpolarization of
Neuronal Membrane

Flaccid Paralysis
of the Parasite

Parasite Death

 

Workflow for Isolation and Characterization

Doramectin Bulk Drug
(Containing Impurities)

Preparative HPLC
(Reversed-Phase C18)

Fraction Collection

Collect target peak

Solvent Evaporation

Isolated Epi-Doramectin

Purity Analysis
(Analytical HPLC)

Structural Elucidation
(NMR, HRMS)

If pure

Biological Activity Assay
(e.g., Insecticidal Activity)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15549266/docs?utm_src=pdf-body-img#epi-doramectin-a-technical-overview-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549266?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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